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Compound of Interest

Compound Name: 1-(3,4-Dimethylphenyl)piperazine

Cat. No.: B095106

A Technical Guide to the Physical Properties of 1-
(3,4-Dimethylphenyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed examination of the key physical properties of 1-(3,4-
Dimethylphenyl)piperazine (CAS No. 1014-05-7), a substituted piperazine derivative
frequently utilized as a building block in medicinal chemistry and materials science. A
comprehensive analysis of its melting and boiling points is presented, supported by data from
chemical suppliers and databases. Furthermore, this document outlines standardized, field-
proven methodologies for the experimental determination of these thermal properties,
emphasizing the scientific rationale behind procedural choices to ensure data integrity and
reproducibility. Safety and handling considerations specific to this compound are also
addressed to provide a holistic resource for laboratory professionals.

Introduction and Chemical Identity

1-(3,4-Dimethylphenyl)piperazine is a disubstituted aromatic piperazine. The piperazine ring
is a privileged scaffold in drug discovery, appearing in numerous approved therapeutic agents
due to its ability to improve pharmacokinetic properties such as solubility and bioavailability.
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The 3,4-dimethylphenyl moiety provides a lipophilic aromatic handle that can be crucial for
molecular recognition and binding affinity in various biological targets. Understanding the
fundamental physical properties of this compound is a prerequisite for its effective use in
synthesis, purification, formulation, and quality control.

Chemical Structure:

IUPAC Name: 1-(3,4-dimethylphenyl)piperazine

Molecular Formula: C12H1sN2

Molecular Weight: 190.28 g/mol

CAS Number: 1014-05-7

Summary of Physicochemical Properties

The physical and chemical data for 1-(3,4-Dimethylphenyl)piperazine are summarized below.
It is important to note that some values are estimated or predicted and should be confirmed
experimentally for critical applications.

Property Value Source(s)

Light beige to faintly yellow
Appearance crystalline powder; White to [11[2]

off-white solid

Melting Point 60-65 °C [1][2]

N ) 175 °C at 10 mmHg; 110 °C
Boiling Point -~ [1][2]
(pressure not specified)

Flash Point 175 °C at 10 mmHg [1][2]
Sensitivity Air Sensitive [11[2]
pKa (Predicted) 9.05+0.10 [1112]
Density (Estimate) 1.032 g/cm3 [1][2]
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In-Depth Analysis of Thermal Properties

The thermal transition points—melting and boiling—are critical parameters that dictate the
compound's physical state and inform purification strategies such as recrystallization and
distillation.

The reported melting point for 1-(3,4-Dimethylphenyl)piperazine is consistently cited as a
range of 60-65 °C[1][2].

o Expert Interpretation: A melting point range, rather than a sharp, single value, is common for
commercially available research chemicals. This range can be indicative of the presence of
minor impurities, which depress and broaden the melting point. For a highly pure substance,
a sharp melting point (typically a range of <1-2 °C) would be expected. Researchers should
consider this range when assessing the purity of a received batch or a synthesized product.
An experimental melting point that is lower or broader than the specified range may suggest
the need for further purification.

The boiling point data requires careful interpretation. Two values are commonly reported: 110
°C and 175 °C at 10 mmHg[1][2].

o Expert Interpretation: A boiling point is meaningless without a corresponding pressure. The
value of 175 °C at 10 mmHg is an unambiguous data point representing the boiling
temperature under reduced pressure (vacuum). For organic compounds with relatively high
molecular weights and polar functional groups (like the two amine nitrogens in piperazine),
the boiling point at atmospheric pressure (760 mmHg) is often very high, potentially leading
to thermal decomposition before boiling occurs. Therefore, vacuum distillation is the standard
method for purification.

e The reported value of 110 °C is likely also a boiling point measured under vacuum, but the
pressure is not specified, rendering the value difficult to reproduce or compare[1][2]. It is
plausible this measurement was taken at a lower pressure than 10 mmHg. For all rigorous
scientific work, it is imperative to record and report the pressure at which a boiling point is
determined.

Experimental Determination Protocols
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To ensure the generation of reliable and accurate physical data, standardized experimental
procedures must be followed.

The following diagram illustrates the logical workflow for characterizing the melting and boiling
points of a solid organic compound like 1-(3,4-Dimethylphenyl)piperazine.
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Phase 1: Initial Assessment & Melting Point
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Caption: Workflow for determining the melting and boiling points of a research chemical.
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This protocol describes the use of a standard digital melting point apparatus.

o Apparatus Calibration: Before analysis, verify the apparatus's accuracy using certified
reference standards with melting points bracketing the expected range (e.g., benzophenone,
48-50 °C; benzoic acid, 121-123 °C).

o Sample Preparation: Place a small amount of the compound on a watch glass. The sample
must be completely dry. If it appears clumpy, gently crush it into a fine powder using a
spatula.

o Capillary Loading: Tap the open end of a glass capillary tube into the powder to collect a
small amount. Invert the tube and tap its sealed end firmly on a hard surface, or drop it down
a long glass tube, to pack the sample tightly into the bottom. The packed sample height
should be 2-3 mm for optimal heat transfer.

¢ Measurement:

o Place the loaded capillary into the heating block of the apparatus.

o Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting
point (to ~50 °C).

o Decrease the heating rate to a slow ramp (1-2 °C/min) once the temperature is within 10-
15 °C of the expected melting point. Causality: A slow ramp is critical to ensure the sample
and thermometer are in thermal equilibrium, preventing an overestimation of the melting
point.

o Data Recording: Record two temperatures:

o Ti (Onset): The temperature at which the first drop of liquid appears.

o T2 (Clear Point): The temperature at which the entire sample becomes a transparent
liquid.

o The recorded melting point is the range T1 — Ta.
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Determining the boiling point of a small research sample requires a microscale distillation setup
under vacuum.

o Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is free
of cracks and all joints are properly greased and sealed to maintain a vacuum. Connect the
apparatus to a vacuum pump protected by a cold trap. A manometer must be included in the
system to accurately measure the pressure.

o Sample Charging: Charge the distillation flask with the compound and a magnetic stir bar or
boiling chips to ensure smooth boiling.

o System Evacuation: Slowly and carefully evacuate the system to the desired pressure (e.g.,
10 mmHg). Begin stirring the sample.

o Heating: Gently heat the distillation flask using a heating mantle.

o Data Recording: The boiling point is the temperature at which a steady condensation of
vapor is observed on the thermometer bulb, which is positioned just below the side arm
leading to the condenser. Record both the temperature and the stable pressure reading from
the manometer.

o System Shutdown: Once the measurement is complete, remove the heat source and allow
the system to cool completely before slowly re-introducing air to release the vacuum.
Causality: Releasing the vacuum on a hot system can cause air to rush in, potentially
shattering the glassware or causing uncontrolled oxidation of the product.

Safety and Handling Considerations

For the safe handling of 1-(3,4-Dimethylphenyl)piperazine in a research setting, the following
points are critical:

 Air Sensitivity: The compound is noted as being "Air Sensitive"[1][2]. This suggests it may be
susceptible to oxidation or reaction with atmospheric moisture or carbon dioxide over time.
For long-term storage, it should be kept in a tightly sealed container under an inert
atmosphere (e.g., nitrogen or argon).
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o Corrosivity: Safety data indicates a GHSO05 (Corrosion) pictogram, implying it may cause skin
corrosion or serious eye damage.

e Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
fume hood. Wear standard PPE, including a lab coat, safety glasses or goggles, and
appropriate chemical-resistant gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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